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Compound of Interest

Compound Name: Benzyl-PEG7-acid

Cat. No.: B11934107 Get Quote

In-Depth Technical Guide to Benzyl-PEG7-acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, chemical properties,

and common applications of Benzyl-PEG7-acid, a heterobifunctional linker widely utilized in

bioconjugation and drug delivery systems.

Core Concepts: Structure and Properties
Benzyl-PEG7-acid is a polyethylene glycol (PEG) derivative containing a benzyl ether at one

terminus and a carboxylic acid at the other. The benzyl group provides a stable, non-reactive

terminus, while the seven repeating ethylene glycol units confer hydrophilicity, enhancing the

solubility and pharmacokinetic properties of the conjugated molecule. The terminal carboxylic

acid allows for covalent attachment to primary amines on biomolecules, such as proteins and

peptides, through amide bond formation.

Chemical Structure and Formula
The systematic name for Benzyl-PEG7-acid is 2-(2-(2-(2-(2-(2-(2-

(benzyloxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)acetic acid. Based on this, the

definitive chemical structure and properties can be established.
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The following table summarizes the key quantitative data for Benzyl-PEG7-acid.

Property Value

Chemical Formula C₂₁H₃₄O₉

Molecular Weight 430.49 g/mol

CAS Number Not definitively assigned

Experimental Protocols
The terminal carboxylic acid of Benzyl-PEG7-acid is typically activated using carbodiimide

chemistry to facilitate conjugation to primary amines on biomolecules. The following is a

detailed protocol for the conjugation of Benzyl-PEG7-acid to a generic protein using the

EDC/NHS method.

Materials
Benzyl-PEG7-acid

Protein with available primary amines (e.g., Lysine residues)

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.0

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Quenching Buffer: 1 M Tris-HCl, pH 8.5

Desalting column

Procedure
Reagent Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b11934107?utm_src=pdf-body
https://www.benchchem.com/product/b11934107?utm_src=pdf-body
https://www.benchchem.com/product/b11934107?utm_src=pdf-body
https://www.benchchem.com/product/b11934107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve Benzyl-PEG7-acid in anhydrous DMSO or DMF to a stock concentration of 10-

50 mM.

Prepare a 10 mg/mL solution of EDC in Activation Buffer immediately before use.

Prepare a 10 mg/mL solution of Sulfo-NHS in Activation Buffer immediately before use.

Dissolve the protein to be conjugated in the Conjugation Buffer at a concentration of 1-10

mg/mL.

Activation of Benzyl-PEG7-acid:

In a microcentrifuge tube, add a 10-50 fold molar excess of the Benzyl-PEG7-acid stock

solution to the protein solution.

Add a 2-fold molar excess of EDC solution relative to the Benzyl-PEG7-acid.

Add a 5-fold molar excess of Sulfo-NHS solution relative to the Benzyl-PEG7-acid.

Incubate the reaction mixture at room temperature for 15-30 minutes with gentle mixing.

Conjugation to Protein:

Add the activated Benzyl-PEG7-acid mixture to the protein solution.

Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle

stirring or rotation.

Quenching the Reaction:

Add the Quenching Buffer to a final concentration of 10-50 mM.

Incubate for 15 minutes at room temperature to quench any unreacted NHS-ester.

Purification of the Conjugate:

Remove excess reagents and byproducts by passing the reaction mixture through a

desalting column equilibrated with PBS.
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Collect fractions containing the purified protein-PEG conjugate.

Visualizations
Chemical Structure of Benzyl-PEG7-acid
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C₆H₅ CH₂ O (CH₂CH₂O)₆ CH₂ COOH

Click to download full resolution via product page

Caption: Chemical Structure of Benzyl-PEG7-acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11934107?utm_src=pdf-body-img
https://www.benchchem.com/product/b11934107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Protein Conjugation

Start: Prepare Reagents

Activate Benzyl-PEG7-acid
with EDC and Sulfo-NHS

Conjugate to Protein
(Primary Amines)

Quench Reaction
with Tris Buffer

Purify Conjugate
(Desalting Column)

End: Purified Conjugate
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Caption: EDC/NHS conjugation workflow.

To cite this document: BenchChem. [Benzyl-PEG7-acid structure and chemical formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934107#benzyl-peg7-acid-structure-and-chemical-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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